Cas no 2089540-81-6 ((E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid)

• Product Name: (E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid
• CAS No: 2089540-81-6
• MF: C₉H₁₂FNO₃
• MW: 201.194886207581
• CID: 5721578
• PubChem ID: 121200999
• Update Time: 2025-10-28

(E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2089540-81-6
• (E)-4-[3-(fluoromethyl)pyrrolidin-1-yl]-4-oxobut-2-enoic acid
• AKOS026708995
• (E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid
• 4-(3-(Fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid
• F1907-4534
• 2-Butenoic acid, 4-[3-(fluoromethyl)-1-pyrrolidinyl]-4-oxo-

• Inchi： 1S/C9H12FNO3/c10-5-7-3-4-11(6-7)8(12)1-2-9(13)14/h1-2,7H,3-6H2,(H,13,14)/b2-1+
• InChI Key： JBNIDNNJBWTSLB-OWOJBTEDSA-N
• SMILES： FCC1CN(C(/C=C/C(=O)O)=O)CC1

Computed Properties

• Exact Mass: 201.08012141g/mol
• Monoisotopic Mass: 201.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 414.0±20.0 °C(Predicted)
• pka: 3.72±0.10(Predicted)

Additional information on (E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid

Research Brief on (E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid (CAS: 2089540-81-6)

In recent years, the compound (E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid (CAS: 2089540-81-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique fluoromethyl-pyrrolidine scaffold and α,β-unsaturated carbonyl moiety, has shown promising potential as a versatile building block for drug discovery and as a modulator of biological targets. The presence of the fluoromethyl group enhances its metabolic stability and binding affinity, making it a valuable candidate for further exploration.

Recent studies have focused on the synthesis and pharmacological evaluation of (E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved yield and purity, addressing previous challenges in scalability. The study highlighted the compound's role as a covalent inhibitor of specific enzymes involved in inflammatory pathways, with in vitro assays demonstrating nanomolar potency. These findings suggest its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanism of action revealed that (E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid selectively targets cysteine residues in the active sites of target enzymes, forming a reversible Michael adduct. This covalent interaction was confirmed through X-ray crystallography and mass spectrometry, providing a structural basis for its inhibitory activity. Computational modeling studies complemented these results, offering insights into the binding dynamics and opportunities for further structural optimization.

In addition to its therapeutic potential, the compound has also been explored as a chemical probe for studying enzyme function in cellular systems. A 2024 study published in ACS Chemical Biology utilized (E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid to map enzyme activity in live cells, demonstrating its utility in chemical proteomics. The study reported minimal off-target effects, underscoring its selectivity and suitability for such applications.

Despite these advancements, challenges remain in the clinical translation of (E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid. Pharmacokinetic studies in animal models have indicated rapid clearance, necessitating further modifications to improve bioavailability. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations, with preliminary results showing promise in extending half-life and enhancing tissue penetration.

In conclusion, (E)-4-(3-(fluoromethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its dual role as a therapeutic candidate and a research tool highlights the versatility of fluorinated compounds in modern medicinal chemistry. Ongoing research efforts are expected to further elucidate its potential and pave the way for its application in both academic and industrial settings.